Welcome to BenchChem Online Store!
Español
List
Bench Chemicals
molecular formula C10H15NS B8467925 3-Amino-2-(4-methyl-1-penten-2-yl)thiophene

3-Amino-2-(4-methyl-1-penten-2-yl)thiophene

Cat. No. B8467925
M. Wt: 181.30 g/mol
InChI Key: ZWAZAMZWGYPIHU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.
Patent
US08153823B2

Procedure details

95% Sulfuric acid (0.4 g, 3.9 mol) was added to a 0.5% 4-methyl-2-pentanone solution (30.0 g, 1.5 mmol) of 3-aminothiophene obtained by diluting a 4-methyl-2-pentanone solution of 3-aminothiophene, which was obtained in the same manner as in Example 14 using methyl-3-aminothiophene-2-carboxylate as a starting material at room temperature, and the resulting solution was stirred under nitrogen atmosphere at 60 degree centigrade for 6 hours. The reaction solution was cooled to room temperature, and then washed with a 10% aqueous sodium hydroxide solution, and separated. As a result of the analysis by the HPLC internal standard method of the obtained organic layer, 0.2 g was produced as a mixture of three compounds including 3-amino-2-{(E)-(4-methyl-2-penten-2-yl)}thiophene, 3-amino-2-{(Z)-(4-methyl-2-penten-2-yl)}thiophene and 3-amino-2-(4-methyl-1-penten-2-yl)thiophene (yield: 76%).
Name
3-amino-2-{(E)-(4-methyl-2-penten-2-yl)}thiophene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
3-amino-2-{(Z)-(4-methyl-2-penten-2-yl)}thiophene
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
3-amino-2-(4-methyl-1-penten-2-yl)thiophene
Yield
76%

Identifiers

REACTION_CXSMILES
[NH2:1][C:2]1[CH:6]=[CH:5][S:4][C:3]=1/[C:7](=[CH:9]/[CH:10]([CH3:12])[CH3:11])/[CH3:8].NC1C=CSC=1/C(=C\C(C)C)/C>>[NH2:1][C:2]1[CH:6]=[CH:5][S:4][C:3]=1[C:7]([CH2:9][CH:10]([CH3:12])[CH3:11])=[CH2:8]

Inputs

Step One
Name
3-amino-2-{(E)-(4-methyl-2-penten-2-yl)}thiophene
Quantity
0 (± 1) mol
Type
reactant
Smiles
NC1=C(SC=C1)\C(\C)=C\C(C)C
Step Two
Name
3-amino-2-{(Z)-(4-methyl-2-penten-2-yl)}thiophene
Quantity
0 (± 1) mol
Type
reactant
Smiles
NC1=C(SC=C1)\C(\C)=C/C(C)C

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the resulting solution was stirred under nitrogen atmosphere at 60 degree centigrade for 6 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WASH
Type
WASH
Details
washed with a 10% aqueous sodium hydroxide solution
CUSTOM
Type
CUSTOM
Details
separated
CUSTOM
Type
CUSTOM
Details
As a result of the analysis by the HPLC internal standard method of the obtained organic layer
CUSTOM
Type
CUSTOM
Details
0.2 g was produced as a mixture of three compounds

Outcomes

Product
Details
Reaction Time
 6 h
Name
3-amino-2-(4-methyl-1-penten-2-yl)thiophene
Type
product
Smiles
NC1=C(SC=C1)C(=C)CC(C)C
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 76%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.